5-Amino-1-((4-fluorophenyl)(phenyl)methyl)-1H-pyrrole-3-carbonitrile

• CAS No.: 648893-66-7
• Molecular Formula: C18H14FN3
• Molecular Weight: 291.3 g/mol
• IUPAC Name: 5-amino-1-[(4-fluorophenyl)-phenylmethyl]pyrrole-3-carbonitrile
• InChI: InChI=1S/C18H14FN3/c19-16-8-6-15(7-9-16)18(14-4-2-1-3-5-14)22-12-13(11-20)10-17(22)21/h1-10,12,18H,21H2
• InChI Key: BJJGIPKHHTUSIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=C(C=C2)F)N3C=C(C=C3N)C#N

Description

5-Amino-1-((4-fluorophenyl)(phenyl)methyl)-1H-pyrrole-3-carbonitrile is a useful research compound. Its molecular formula is C18H14FN3 and its molecular weight is 291.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-({[(4-fluorophenyl)(phenyl)methyl]amino}methylene)butanedinitrile (13.9 g, 47.7 mmol) in tetrahydrofuran (50 ml) and ethanol (50 ml) was slowly added potassium ethoxide (7.05 g, 83.8 mmol), the mixture was stirred at room temperature for 1 hour and poured into iced water. The product was extracted with ethyl acetate, the extract was washed with water, dried over anhydrous magnesium sulfate and the solvent was distilled off under reduced pressure to give the objective product as oily matter.